5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonyl chloride
Description
Dimethylcarbamoyl chloride is used to make dyes and pharmaceuticals . It’s a reagent for transferring a dimethylcarbamoyl group to alcoholic or phenolic hydroxyl groups forming dimethyl carbamates, usually having pharmacological or pesticidal activities .
Synthesis Analysis
The production of dimethylcarbamoyl chloride from phosgene and dimethylamine was reported as early as 1879 . It can be produced in high yields (90%) at 275 °C by reacting phosgene with gaseous dimethylamine in a flow reactor . The reaction can also be carried out at the laboratory scale with diphosgene or triphosgene and an aqueous dimethylamine solution in the two-phase system of benzene – xylene and water in a stirred reactor with sodium hydroxide as an acid scavenger .Molecular Structure Analysis
The molecular formula for dimethylcarbamoyl chloride is C3H6ClNO . The structure can be represented by the SMILES string CN©C(=O)Cl .Chemical Reactions Analysis
Dimethylcarbamoyl chloride is a reagent for transferring a dimethylcarbamoyl group to alcoholic or phenolic hydroxyl groups forming dimethyl carbamates . It can also be formed in small amounts (up to 20 ppm) from dimethylformamide (DMF) in the Vilsmeier–Haack reaction .Physical And Chemical Properties Analysis
Dimethylcarbamoyl chloride is a clear, colorless, corrosive, and flammable liquid with a pungent odor . It has a molecular weight of 107.54 g/mol , a boiling point of 167-168 °C/775 mmHg , and a density of 1.168 g/mL at 25 °C .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonyl chloride involves the reaction of 5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonic acid with thionyl chloride.", "Starting Materials": [ "5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonic acid", "Thionyl chloride" ], "Reaction": [ "To a solution of 5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonic acid in dichloromethane, add thionyl chloride dropwise at room temperature.", "Stir the reaction mixture for 2-3 hours at room temperature.", "Remove the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system to obtain 5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonyl chloride as a white solid." ] } | |
CAS RN |
1489410-74-3 |
Product Name |
5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonyl chloride |
Molecular Formula |
C7H9ClN2O3S |
Molecular Weight |
236.7 |
Purity |
95 |
Origin of Product |
United States |
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